3-[({[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]thio}acetyl)amino]benzoic acid

• IUPAC Name: 3-[[2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C26H18FN3O4S/c27-18-10-8-15(9-11-18)23-29-24-20(13-16-4-1-2-7-21(16)34-24)25(30-23)35-14-22(31)28-19-6-3-5-17(12-19)26(32)33/h1-12H,13-14H2,(H,28,31)(H,32,33)
• InChI Key: KGOAMMKJVQZGLF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2OC3=C1C(=NC(=N3)C4=CC=C(C=C4)F)SCC(=O)NC5=CC=CC(=C5)C(=O)O
• Molecular Formula: C26H18FN3O4S
• Molecular Weight: 487.5 g/mol

Description

The compound contains several interesting functional groups and structural features. It has a chromeno[2,3-d]pyrimidin-4-yl group, which is a type of heterocyclic compound. These types of compounds are often found in many biologically active molecules. The compound also contains a fluorophenyl group, which suggests that it might have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the chromeno[2,3-d]pyrimidin-4-yl ring system, the introduction of the fluorophenyl group, and the formation of the thioacetyl and aminobenzoic acid groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several ring systems and functional groups. The presence of the fluorine atom could also have a significant effect on the compound’s chemical properties, as fluorine is highly electronegative.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the aminobenzoic acid group could potentially undergo reactions typical of carboxylic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by the various functional groups present. For example, the presence of the fluorophenyl group could influence the compound’s lipophilicity, which could in turn affect its biological activity.

Future Directions

Future research could involve further exploration of the compound’s biological activity, as well as the development of synthetic methods for its preparation.